5-tert-Butyl-7-fluoro-3-hydroxy-3H-isobenzofuran-1-one

• Molecular Formula: C12H13FO3
• Molecular Weight: 224.23 g/mol
• IUPAC Name: 5-tert-butyl-7-fluoro-3-hydroxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C12H13FO3/c1-12(2,3)6-4-7-9(8(13)5-6)11(15)16-10(7)14/h4-5,10,14H,1-3H3
• InChI Key: KCXSFLIWSCTOKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C(=C1)F)C(=O)OC2O

Description

5-tert-Butyl-7-fluoro-3-hydroxy-3H-isobenzofuran-1-one is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.8 g (5.4 mmol) of 2-(4-tert-butyl-2-1,3-dioxinan-2-yl-6-fluoro-phenyl)-4,4-dimethyl-4,5-dihydro-oxazole was weighed into a 200 mL round bottom flask fitted with a stir bar and reflux condenser. Added 75 mL of ethanol and stirred to obtain a clear solution. Added 50 mL of 50% aqueous sulfuric acid. Stirred at reflux for 18 h. Poured the reaction mixture into 400 mL water. Extracted the aqueous mixture with 2×200 mL CH2Cl2. Combined the organic extracts and washed with 200 mL brine. Dried over Na2SO4 and removed the solvent on rotavap. Dried under high vacuum to obtain 1.29 g of the title compound as on off-white solid. MS (ESI) 223 (M−H)−.